Cas no 2757913-03-2 (3-{[(Benzyloxy)carbonyl]amino}-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 2757913-03-2
• MF: C₁₇H₁₂F₃N₃O₄
• MW: 379.29009437561
• CID: 6194921
• PubChem ID: 165757742
• Update Time: 2025-06-11

3-{[(Benzyloxy)carbonyl]amino}-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101114
• 3-{[(benzyloxy)carbonyl]amino}-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• 2757913-03-2
• 3-{[(Benzyloxy)carbonyl]amino}-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid

• Inchi： 1S/C17H12F3N3O4/c18-17(19,20)11-6-7-12-21-13(15(24)25)14(23(12)8-11)22-16(26)27-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,22,26)(H,24,25)
• InChI Key： RAVPMWJGYXXWJH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=NC(C(=O)O)=C(NC(=O)OCC3C=CC=CC=3)N2C=1)(F)F

Computed Properties

• Exact Mass: 379.07799036g/mol
• Monoisotopic Mass: 379.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 92.9Ų

Additional information on 3-{[(Benzyloxy)carbonyl]amino}-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid

Comprehensive Overview of 3-{[(Benzyloxy)carbonyl]amino}-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2757913-03-2)

3-{[(Benzyloxy)carbonyl]amino}-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2757913-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the imidazo[1,2-a]pyridine class, a heterocyclic framework known for its broad biological activity. With the increasing demand for novel drug candidates and agrochemicals, researchers are actively exploring the potential of this compound in various applications, including kinase inhibition and antimicrobial activity.

The molecular structure of 3-{[(Benzyloxy)carbonyl]amino}-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid incorporates a trifluoromethyl group, which enhances its lipophilicity and metabolic stability—a critical factor in drug design. The benzyloxycarbonyl (Cbz) protecting group further adds to its versatility, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of small-molecule inhibitors, particularly in targeting diseases like cancer and inflammatory disorders. This aligns with the growing interest in precision medicine and targeted therapies, which dominate current biomedical research trends.

From a synthetic perspective, the compound’s imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry. Its derivatives are frequently investigated for their bioactivity and drug-like properties. The presence of the carboxylic acid moiety allows for further functionalization, enabling the creation of amides, esters, and other derivatives with tailored properties. This adaptability makes it a focal point for researchers working on structure-activity relationship (SAR) studies, a hot topic in modern drug discovery pipelines.

In the context of agrochemicals, 3-{[(Benzyloxy)carbonyl]amino}-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid has shown promise as a precursor for developing new pesticides and herbicides. The trifluoromethyl group is particularly valued in this sector due to its ability to improve the bioavailability and environmental stability of active ingredients. As sustainable agriculture gains traction, the demand for eco-friendly and efficient agrochemicals has surged, positioning this compound as a potential key player in future formulations.

Analytical characterization of CAS No. 2757913-03-2 typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and accurate structural confirmation, which are essential for both research and industrial applications. The compound’s stability under various conditions is also a subject of interest, particularly for researchers optimizing storage and handling protocols.

The commercial availability of 3-{[(Benzyloxy)carbonyl]amino}-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid is limited but growing, driven by its increasing relevance in high-throughput screening and combinatorial chemistry. Suppliers often provide custom synthesis services to meet the specific needs of academic and industrial clients. This trend reflects the broader shift toward personalized chemical solutions in the life sciences sector.

In summary, 3-{[(Benzyloxy)carbonyl]amino}-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2757913-03-2) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical domains. Its structural features, combined with its applicability in cutting-edge research, make it a valuable asset for scientists exploring new frontiers in drug discovery and sustainable agriculture. As the scientific community continues to uncover its full range of applications, this compound is poised to remain a topic of keen interest in the years to come.